5-(4-chlorophenyl)-2-(pyridin-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine

• IUPAC Name: 5-(4-chlorophenyl)-2-pyridin-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C21H16ClN3O/c22-16-9-7-14(8-10-16)21-25-19(17-5-1-2-6-20(17)26-21)12-18(24-25)15-4-3-11-23-13-15/h1-11,13,19,21H,12H2
• InChI Key: PJIVQNXLURAJMI-UHFFFAOYSA-N
• Canonical SMILES: C1C2C3=CC=CC=C3OC(N2N=C1C4=CN=CC=C4)C5=CC=C(C=C5)Cl
• Molecular Formula: C21H16ClN3O
• Molecular Weight: 361.8 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a chlorophenyl group, a pyridinyl group, and a benzo[e]pyrazolo[1,5-c][1,3]oxazine ring system. Compounds with similar structures are known to exhibit various biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzo[e]pyrazolo[1,5-c][1,3]oxazine ring system, a chlorophenyl group, and a pyridinyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the reactivity of its functional groups. For example, the pyrazolo[3,4-b]pyridine ring system could potentially undergo various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the chlorophenyl and pyridinyl groups could affect its polarity and solubility.

Scientific Research Applications

Anticancer Activity

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Asymmetric Synthesis

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Energetic Materials

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Synthesis, in vitro and in vivo anticancer activity of novel 1-(4-imino-1-substituted-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)urea derivativesAsymmetric synthesis of chiral pyrazolo[3,4-b]pyridin-6-ones under N-heterocyclic carbene catalysisPyrazolo[1,5-a]pyrimidine with similar “amino–nitro–amino” structure: synthesis, characterization and energetic properties

Mechanism of Action

The mechanism of action of this compound in biological systems would likely depend on its structure and the target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors, including its reactivity, toxicity, and the conditions under which it is handled.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications.